Cas no 184776-54-3 (4-(10H-Phenothiazin-10-yl)butan-1-amine)
4-(10H-Phenothiazin-10-yl)butan-1-amine is a phenothiazine derivative with a butylamine functional group, offering versatile applications in organic synthesis and pharmaceutical research. Its phenothiazine core provides electron-rich aromaticity, making it useful as a building block for redox-active compounds or as a ligand in coordination chemistry. The terminal amine group enhances solubility and reactivity, facilitating further functionalization. This compound is particularly valuable in the development of photostable materials, charge-transfer complexes, and bioactive molecules due to its stable radical-forming potential and electron-donating properties. Its structural features enable precise modifications for tailored applications in materials science and medicinal chemistry.
184776-54-3 structure
Product Name:4-(10H-Phenothiazin-10-yl)butan-1-amine
CAS No:184776-54-3
MF:C16H18N2S
MW:270.392522335052
CID:3211178
PubChem ID:11003572
Update Time:2025-06-08
4-(10H-Phenothiazin-10-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 10H-PHENOTHIAZINE-10-BUTANAMINE
- 4-(10H-Phenothiazin-10-yl)butan-1-amine
- 4-phenothiazin-10-ylbutan-1-amine
- 184776-54-3
- C16H18N2S
- CHEMBL1688550
- AKOS011855137
- BDBM50339133
-
- Inchi: 1S/C16H18N2S/c17-11-5-6-12-18-13-7-1-3-9-15(13)19-16-10-4-2-8-14(16)18/h1-4,7-10H,5-6,11-12,17H2
- InChI Key: GIIRHITWHGRFQI-UHFFFAOYSA-N
- SMILES: C1=C2C(SC3=C(N2CCCCN)C=CC=C3)=CC=C1
Computed Properties
- Exact Mass: 270.11906976Da
- Monoisotopic Mass: 270.11906976Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 54.6Ų
4-(10H-Phenothiazin-10-yl)butan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(10H-Phenothiazin-10-yl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B530670-5mg |
4-(10H-Phenothiazin-10-yl)butan-1-amine |
184776-54-3 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B530670-10mg |
4-(10H-Phenothiazin-10-yl)butan-1-amine |
184776-54-3 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B530670-50mg |
4-(10H-Phenothiazin-10-yl)butan-1-amine |
184776-54-3 | 50mg |
$ 365.00 | 2022-06-07 |
4-(10H-Phenothiazin-10-yl)butan-1-amine Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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